Cas no 1261514-05-9 (5-(Perfluorophenyl)picolinic acid)

• Product Name: 5-(Perfluorophenyl)picolinic acid
• CAS No: 1261514-05-9
• MF: C₁₂H₄F₅NO₂
• MW: 289.157680511475
• CID: 4914110
• Update Time: 2025-09-24

5-(Perfluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Perfluorophenyl)picolinic acid

• Inchi： 1S/C12H4F5NO2/c13-7-6(8(14)10(16)11(17)9(7)15)4-1-2-5(12(19)20)18-3-4/h1-3H,(H,19,20)
• InChI Key： QJJQXQUFRUEANK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=NC(C(=O)O)=CC=1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Additional information on 5-(Perfluorophenyl)picolinic acid

Comprehensive Overview of 5-(Perfluorophenyl)picolinic acid (CAS No. 1261514-05-9): Properties, Applications, and Industry Trends

The chemical compound 5-(Perfluorophenyl)picolinic acid (CAS No. 1261514-05-9) is a fluorinated derivative of picolinic acid, gaining significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. With the rising demand for fluorinated compounds in drug discovery, this molecule stands out for its potential as a building block in medicinal chemistry. Its perfluorophenyl group enhances lipophilicity and metabolic stability, making it a valuable candidate for optimizing bioactive molecules.

Recent studies highlight the role of 5-(Perfluorophenyl)picolinic acid in designing kinase inhibitors and antibacterial agents, aligning with the global focus on antibiotic resistance and targeted cancer therapies. Researchers frequently search for "fluorinated picolinic acid derivatives" or "CAS 1261514-05-9 applications," reflecting its relevance in cutting-edge science. The compound’s synthon versatility also makes it a hotspot for patents, particularly in crop protection chemicals and PET imaging probes.

From a synthetic perspective, the electron-withdrawing effect of the perfluorophenyl moiety facilitates nucleophilic aromatic substitution reactions, a topic widely discussed in organic chemistry forums. Environmental concerns around PFAS alternatives have further driven interest in structurally defined fluorinated compounds like this, as they offer reduced persistence while maintaining performance. Analytical methods such as HPLC-MS and 19F-NMR are commonly employed to characterize its purity, a frequent query among quality control specialists.

In the context of green chemistry, 5-(Perfluorophenyl)picolinic acid is explored for catalytic applications, including ligand design in transition-metal complexes. Its thermal stability and solubility profile cater to industrial-scale processes, addressing the demand for sustainable fluorochemicals. Supply chain analysts often track its market availability under keywords like "high-purity CAS 1261514-05-9 suppliers," underscoring its commercial importance.

Future directions may involve its integration into bioconjugation techniques for antibody-drug conjugates (ADCs) or metal-organic frameworks (MOFs), areas dominating materials science literature. As regulatory frameworks evolve, the compound’s well-documented safety data positions it favorably against less characterized fluorinated analogs. This balance of innovation and compliance ensures its enduring role in advancing precision chemistry solutions.